Cas no 2172139-38-5 (N-(4-chloro-3-methylphenyl)methylthiophen-3-amine)

• Product Name: N-(4-chloro-3-methylphenyl)methylthiophen-3-amine
• CAS No: 2172139-38-5
• MF: C₁₂H₁₂ClNS
• MW: 237.748380661011
• CID: 6417136
• PubChem ID: 165863092
• Update Time: 2025-05-25

N-(4-chloro-3-methylphenyl)methylthiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-3-methylphenyl)methylthiophen-3-amine
• N-[(4-chloro-3-methylphenyl)methyl]thiophen-3-amine
• 2172139-38-5
• EN300-1283490

• Inchi： 1S/C12H12ClNS/c1-9-6-10(2-3-12(9)13)7-14-11-4-5-15-8-11/h2-6,8,14H,7H2,1H3
• InChI Key： ZEMJLTPXHOWYMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNC1=CSC=C1

Computed Properties

• Exact Mass: 237.0378983g/mol
• Monoisotopic Mass: 237.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 40.3Ų

Additional information on N-(4-chloro-3-methylphenyl)methylthiophen-3-amine

Professional Introduction to N-(4-chloro-3-methylphenyl)methylthiophen-3-amine (CAS No. 2172139-38-5)

N-(4-chloro-3-methylphenyl)methylthiophen-3-amine, identified by its CAS number 2172139-38-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro and a methyl substituent on the phenyl ring, alongside the thiophene backbone, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of N-(4-chloro-3-methylphenyl)methylthiophen-3-amine have been subjects of extensive study due to its promising pharmacological profile. The compound’s molecular structure suggests that it may interact with various biological targets, making it a valuable candidate for drug discovery initiatives. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction mechanisms of this compound with potential biological receptors, further highlighting its significance in medicinal chemistry.

In the realm of pharmaceutical research, the development of novel therapeutic agents often relies on the identification and optimization of key structural motifs that enhance biological activity while minimizing toxicity. The presence of both chloro and methyl groups in N-(4-chloro-3-methylphenyl)methylthiophen-3-amine introduces specific electronic and steric properties that can influence its pharmacokinetic behavior. These features make it an intriguing subject for further investigation into its potential applications in treating various diseases, including neurological disorders and inflammatory conditions.

Recent studies have demonstrated the importance of thiophene derivatives in the development of new drugs. For instance, compounds analogous to N-(4-chloro-3-methylphenyl)methylthiophen-3-amine have shown promise in preclinical trials as modulators of enzyme activity and receptor binding. The ability to fine-tune the structure of these molecules allows for the creation of derivatives with enhanced efficacy and selectivity. This flexibility underscores the value of N-(4-chloro-3-methylphenyl)methylthiophen-3-amine as a building block for future drug candidates.

The chemical synthesis of N-(4-chloro-3-methylphenyl)methylthiophen-3-amine involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound’s complexity but also demonstrate the sophistication of modern organic chemistry techniques in producing complex molecules like this one.

The pharmacological evaluation of N-(4-chloro-3-methylphenyl)methylthiophen-3-amine has revealed several interesting properties that warrant further exploration. Initial in vitro studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathogenesis. Additionally, its interaction with biological membranes has been investigated, providing insights into its potential mechanism of action. These findings are particularly relevant in the context of developing treatments for conditions where enzyme inhibition or membrane interaction plays a critical role.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been utilized to predict how N-(4-chloro-3-methylphenyl)methylthiophen-3-amine might bind to specific targets within biological systems. These simulations help researchers identify key interactions between the compound and its intended receptors, guiding the design of more effective derivatives. Such computational approaches are integral to modern drug development pipelines, enabling rapid screening and optimization of potential therapeutic agents.

The future prospects for N-(4-chloro-3-methylphenyl)methylthiophen-3-amine in pharmaceutical research are promising. Ongoing studies aim to elucidate its full pharmacological profile and explore its potential as a lead compound for new drug formulations. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these endeavors, bringing this compound closer to clinical application if its preclinical data continue to demonstrate safety and efficacy.

In conclusion, N-(4-chloro-3-methylphenyl)^{methylthiophen-_{-3-amine (CAS No.2172139--38-}}> is a structurally unique compound with significant potential in medicinal chemistry. Its synthesis, characterization, and pharmacological evaluation represent a testament to the ongoing advancements in drug discovery methodologies. As research continues to uncover new applications for thiophene derivatives like this one, their role in addressing unmet medical needs is likely to expand significantly.